N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine

• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol
• IUPAC Name: N-[(2-ethoxy-3-methoxyphenyl)methyl]-1-prop-2-enyltetrazol-5-amine
• InChI: InChI=1S/C14H19N5O2/c1-4-9-19-14(16-17-18-19)15-10-11-7-6-8-12(20-3)13(11)21-5-2/h4,6-8H,1,5,9-10H2,2-3H3,(H,15,16,18)
• InChI Key: OSUINBGTHLFPGG-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC=C1OC)CNC2=NN=NN2CC=C

Description

N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine, also known as AEA, is a chemical compound that has been studied for its potential therapeutic applications. AEA is a tetrazole-based compound that has been shown to have promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine is not fully understood, but it is believed to work by inhibiting the production of pro-inflammatory cytokines, reducing oxidative stress, and modulating the activity of certain receptors in the body. N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has been shown to interact with the CB1 and CB2 receptors, which are part of the endocannabinoid system.
Biochemical and Physiological Effects
N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and oxidative stress. N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has also been shown to have neuroprotective effects and to improve cognitive function. In addition, N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has been shown to have anti-cancer effects and to improve glucose metabolism.

Advantages and Limitations for Lab Experiments

N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine is also relatively inexpensive compared to other compounds used in scientific research. However, N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with. In addition, N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has not been extensively studied in humans, so its safety and efficacy in humans is not fully understood.

Future Directions

There are several future directions for the study of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine. One potential direction is the development of new synthetic methods for N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine that are more efficient and cost-effective. Another direction is the study of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine in combination with other compounds to determine if it has synergistic effects. Further research is also needed to fully understand the mechanism of action of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine and its potential therapeutic applications. Finally, more research is needed to determine the safety and efficacy of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine in humans.
Conclusion
In conclusion, N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine is a tetrazole-based compound that has shown promising results in scientific research. It has potential therapeutic applications in various fields of medicine, including anti-inflammatory, analgesic, and neuroprotective effects. N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has several advantages for lab experiments, but also has limitations. There are several future directions for the study of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine, including the development of new synthetic methods, the study of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine in combination with other compounds, and further research to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine involves the reaction of 2-ethoxy-3-methoxybenzylamine with sodium azide, followed by the addition of allyl bromide. The resulting compound is then reduced to form N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine. The synthesis of N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine is a complex process that requires skilled chemists and specialized equipment.

Scientific Research Applications

N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. N-(1-allyl-1H-tetraazol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)amine has also been studied for its potential use in the treatment of cancer, diabetes, and cardiovascular diseases.